6,7,8-Trihydroxy-1-(hydroxymethyl)-2-oxa-4-azabicyclo[3.3.1]nonan-3-one
Overview
Description
6,7,8-Trihydroxy-1-(hydroxymethyl)-2-oxa-4-azabicyclo[3.3.1]nonan-3-one is a useful research compound. Its molecular formula is C8H13NO6 and its molecular weight is 219.19 g/mol. The purity is usually 95%.
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Scientific Research Applications
Metabolic Pathways and Drug Metabolism
Research on compounds like Amitriptyline (AT), a tricyclic antidepressant, provides insights into oxidative metabolism, highlighting the role of enzymes in the metabolic pathways. The study by Breyer-Pfaff (2004) explores the metabolic fate of AT, including hydroxylation processes that lead to isomeric alcohols and their disposition, which is partially enantioselective. This research contributes to understanding how structurally complex compounds undergo biotransformation and the clinical implications of enzyme-mediated pathways (Breyer-Pfaff, 2004).
Antioxidant and Anti-Cancer Activities
Compounds like Baicalein and Hydroxycinnamic acids (HCAs) have been studied for their antioxidant and anti-cancer effects. Baicalein, derived from the roots of Scutellaria baicalensis, shows potential as an anticancer drug for hepatocellular carcinoma through effects on cell proliferation, metastasis, apoptosis, and autophagy (Bie et al., 2017). HCAs' structure-activity relationships (SARs) reveal that the presence of unsaturated bonds and hydroxy groups significantly impacts their antioxidant activity, offering insights into designing more potent antioxidant molecules (Razzaghi-Asl et al., 2013).
Antibacterial and Microbial Studies
The review on chitosan's antimicrobial potential by Raafat and Sahl (2009) discusses its unique chemical structure and biological properties, highlighting its use in antimicrobial systems. Understanding the factors affecting chitosan's antimicrobial activity is crucial for optimizing chitosan formulations for medical and food applications (Raafat & Sahl, 2009).
Properties
IUPAC Name |
6,7,8-trihydroxy-1-(hydroxymethyl)-2-oxa-4-azabicyclo[3.3.1]nonan-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO6/c10-2-8-1-3(9-7(14)15-8)4(11)5(12)6(8)13/h3-6,10-13H,1-2H2,(H,9,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTAQFNFNHWVZOF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C(C(C(C1(OC(=O)N2)CO)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90524806 | |
Record name | 6,7,8-Trihydroxy-1-(hydroxymethyl)-2-oxa-4-azabicyclo[3.3.1]nonan-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90524806 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
85281-06-7 | |
Record name | 6,7,8-Trihydroxy-1-(hydroxymethyl)-2-oxa-4-azabicyclo[3.3.1]nonan-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90524806 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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